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Compound of Interest

Compound Name: Dimethyl sulfide borane

Cat. No.: B079340 Get Quote

This guide provides essential information for the safe handling and storage of concentrated

Dimethyl sulfide borane (BMS or DMSB). It is intended for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with concentrated Dimethyl sulfide borane
(DMSB)?

A1: Concentrated DMSB is a hazardous material with several primary risks:

Flammability: It is a highly flammable liquid and vapor.[1][2] Vapors can form explosive

mixtures with air.[1]

Water Reactivity: It reacts violently with water and moisture, releasing flammable hydrogen

gas that may ignite spontaneously.[1][2][3][4]

Toxicity: The compound can be harmful if ingested, inhaled, or absorbed through the skin.[1]

[5] Overexposure may cause irritation to the eyes, skin, and respiratory tract, and could

potentially affect the central nervous system and liver.[1][6]

Corrosivity: It can cause skin irritation and serious eye damage.[2][6]

Pressure Buildup: Containers may develop pressure and should be opened carefully after

venting.[3][5]
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Q2: What are the proper storage conditions for DMSB?

A2: Proper storage is critical to maintain the stability and safety of DMSB. Key storage

conditions include:

Temperature: The recommended storage temperature is 2-8 °C in a refrigerator or

designated flammables area.[1]

Atmosphere: It must be handled and stored under an inert gas like nitrogen or argon to

protect it from moisture and air.[1][2]

Container: Keep the container tightly closed, carefully resealed after opening, and stored

upright to prevent leakage.[1]

Location: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open

flames.[1][2]

Incompatibilities: Keep DMSB away from incompatible materials such as water, acids, acid

chlorides, alcohols, and oxidizing agents.[1][2]

Q3: What personal protective equipment (PPE) is required when handling DMSB?

A3: A comprehensive set of PPE is mandatory when working with DMSB:

Eye and Face Protection: Tightly fitting chemical safety goggles or a face shield are

essential.[6] Standard safety glasses are not sufficient. Do not wear contact lenses, as they

can absorb irritants.[3]

Skin Protection: Wear flame-retardant and antistatic protective clothing.[7] A lab coat is

required.[5] Use gloves confirmed by the manufacturer to be compatible with DMSB.[1]

Respiratory Protection: All handling of concentrated DMSB should be done inside a chemical

fume hood to avoid inhaling the vapor, which has a strong, unpleasant stench.[2][5] If vapors

or aerosols are generated, a NIOSH/MSHA-approved respirator with an appropriate filter

(e.g., Type ABEK) is necessary.[5][7]

Footwear: Wear safety footwear or rubber gumboots.[3]
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Q4: How should I dispose of DMSB waste and contaminated materials?

A4: DMSB waste is hazardous and must be disposed of correctly. Small quantities of excess

DMSB in a reaction can be carefully quenched (see Protocol 2). All waste, including quenched

material and contaminated items (gloves, paper towels, etc.), should be collected in a suitable,

closed container, properly labeled, and disposed of through an approved hazardous waste

disposal plant. Do not empty into drains.[6]

Troubleshooting Guide
Problem 1: A white precipitate has formed in my bottle of DMSB.

Possible Cause: This is likely due to exposure to moisture or air, causing the DMSB to

decompose or react.

Solution: Do not use the reagent. The presence of a precipitate indicates potential

degradation and unpredictable reactivity. Dispose of the entire container according to your

institution's hazardous waste procedures. To prevent this, always handle DMSB under a dry,

inert atmosphere and ensure the container is sealed tightly after use.[1][2]

Problem 2: I observe a vigorous, uncontrolled release of gas during my reaction.

Possible Cause: This is most likely hydrogen gas being evolved from the reaction of DMSB

with an unintended water source (e.g., wet glassware, moist solvent) or another incompatible

reagent.[1]

Solution: If the reaction is small and contained within a fume hood, ensure the vessel is not

sealed to avoid pressure buildup and allow the reaction to subside from a safe distance.[8] If

the reaction is large or cannot be controlled, treat it as an emergency. Evacuate the

immediate area, alert colleagues, and follow your laboratory's emergency procedures.

Always use thoroughly oven-dried glassware and anhydrous solvents when working with

DMSB.[8]

Problem 3: The odor of dimethyl sulfide is very strong in the lab, even when working in the

fume hood.
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Possible Cause: This could indicate an inadequate fume hood draft, a leak in your

experimental setup, or improper handling techniques during transfer. Dimethyl sulfide itself

has a low boiling point (38 °C) and a very strong odor.[9]

Solution: First, ensure your fume hood sash is at the proper height and the ventilation is

working correctly. Check your apparatus for any leaks, particularly around septa and joints.

When transferring the reagent, use a well-practiced syringe or cannula technique to minimize

exposure (see Protocol 1). If the odor persists, a vent stream scrubber using activated

carbon or an oxidizing solution can be implemented for large-scale operations, but care must

be taken to first remove any diborane from the stream.[9]

Data Presentation
Parameter Value Reference

Chemical Formula C₂H₉BS [1]

Physical State Colorless to yellow liquid [1]

Boiling Point ~44 °C [1][5]

Flash Point
-1 °C (30.2 °F) to 18 °C (64.4

°F)
[5][6]

Recommended Storage Temp. 2–8 °C [1]

Primary Hazards
Highly flammable, water-

reactive, toxic, irritant
[1][3][5]

Experimental Protocols
Protocol 1: Transfer of DMSB via Syringe under Inert
Atmosphere
This protocol outlines the procedure for safely transferring DMSB from a Sure/Seal™ or similar

container to a reaction flask.

Materials:

Sure/Seal™ bottle of Dimethyl sulfide borane.
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Dry, nitrogen-flushed reaction flask with a rubber septum.

Dry, nitrogen-flushed syringe and a long needle.

Inert gas source (Nitrogen or Argon).

Procedure:

Ensure all glassware is completely dry, having been oven-dried and cooled under an inert

atmosphere.[8]

Set up the reaction flask under a positive pressure of inert gas.

Puncture the septum on the DMSB Sure/Seal™ bottle with a needle connected to your inert

gas line to equalize the pressure.

Puncture the septum with the dry syringe needle and draw a small amount of inert gas into

the syringe.

Insert the needle tip below the surface of the liquid DMSB and slowly withdraw the desired

volume.[8]

Withdraw a small bubble of inert gas into the syringe after drawing the liquid.

Remove the syringe from the DMSB bottle. Invert the syringe and carefully expel the inert

gas bubble to remove any air from the syringe dead space.

Quickly insert the syringe needle into the septum of the reaction flask and slowly dispense

the DMSB into the reaction mixture.[8]

Remove the syringe and rinse it immediately and carefully with an appropriate quenching

solvent (e.g., methanol) inside a fume hood.

Protocol 2: Quenching a Reaction Containing Excess
DMSB
This protocol provides a general method for safely neutralizing unreacted DMSB at the end of a

reaction.
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Materials:

Reaction mixture with excess DMSB.

Anhydrous Methanol (or another alcohol).

Ice bath.

Stir plate.

Procedure:

At the conclusion of your reaction, cool the reaction flask to 0 °C using an ice bath.[8]

While stirring vigorously, add anhydrous methanol slowly and dropwise.[8][9]

You will observe the evolution of hydrogen gas. The rate of addition must be controlled to

keep this gas evolution manageable and prevent excessive foaming or a dangerous

exotherm.[8]

Continue adding methanol until the gas evolution ceases.

Allow the mixture to stir for an additional 15-30 minutes at 0 °C to ensure all residual borane

is quenched.[8]

The reaction mixture can now be further worked up, for example, by the slow addition of

water or aqueous acid/base as required by your specific procedure.[8][10]
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DMSB Spill Occurs

Is the spill MINOR
(small, contained, no injuries)?

Minor Spill Procedure

Yes

Major Spill Procedure

No

Cover with DRY, non-combustible
material (sand, earth). [3, 5]

Alert personnel and evacuate
the immediate area. [3]

DO NOT use water. [3, 5]

Use non-sparking tools to collect
material into a labeled container

for hazardous waste. [3, 6]

Decontaminate the area.

Call emergency responders
and inform them of the hazard. [3]

Increase ventilation if safe to do so. [3]

Prevent spill from entering drains. [3]

Click to download full resolution via product page

Caption: Decision workflow for handling a Dimethyl sulfide borane (DMSB) spill.
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Safe DMSB Storage

Keep Away From

DMSB Container
Cool Environment

(2-8 °C) [1, 2]

Inert Atmosphere
(Nitrogen/Argon) [1, 2]

Dry, Well-Ventilated
Flammables Area [1]

Incompatible Materials

Water / Moisture [1, 6]

Acids / Alcohols [1, 6]

Oxidizing Agents [1]

Ignition Sources
(Heat, Sparks, Flames) [6]

Click to download full resolution via product page

Caption: Logical relationships for the safe storage of DMSB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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